Cas no 61676-23-1 (3-(2-Fluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-Fluorophenyl)-2-oxopropanoic acid
• CAS No: 61676-23-1
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 470501
• PubChem ID: 10464943
• Update Time: 2024-03-01

3-(2-Fluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-fluoro-a-oxo-
• 3-(2-Fluorophenyl)-2-oxopropanoic acid
• 3-(2-Fluorophenyl)pyruvic acid
• ARJ102884

• Inchi： 1S/C9H7FO3/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： PKNVWVOGBVSFAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives